1,3,4,5-Tetrahydro-2h-1-benzazepine-2-thione

• CAS No.: 19652-38-1
• Molecular Formula: C10H11NS
• Molecular Weight: 177.27 g/mol
• IUPAC Name: 1,3,4,5-tetrahydro-1-benzazepine-2-thione
• InChI: InChI=1S/C10H11NS/c12-10-7-3-5-8-4-1-2-6-9(8)11-10/h1-2,4,6H,3,5,7H2,(H,11,12)
• InChI Key: BNQOMMDBHRNFQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC(=S)C1

Description

1,3,4,5-Tetrahydro-2h-1-benzazepine-2-thione is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Example 182A (12.435 g, 77 mmol) in pyridine (309 mL) under nitrogen was added phosphorus pentasulfide (34.3 g, 154 mmol), and the mixture was heated at 120° C. (reflux) for 2 hours. The solvent was decanted and water was added. The product was extracted with dichloromethane, pre-absorbed onto silica gel and purified by silica gel chromatography (Analogix IntelliFlash™ 280, SF10-150) eluting with 30% ethyl acetate/hexanes to obtain the title compound. 1H NMR (500 MHz, DMSO-d6) δ ppm 11.75 (s, 1H), 7.32-7.25 (m, 2H), 7.19 (td, J=7.5, 1.2, 1H), 7.10-7.00 (m, 1H), 2.63 (m, 4H), 2.20 (m, 2H); MS (ESI−) m/z 176.1 (M−H)−.